Cas no 1261914-77-5 (95%)

• Product Name: 95%
• CAS No: 1261914-77-5
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18323822
• CID: 5158339
• Update Time: 2026-03-04

95% Chemical and Physical Properties

Names and Identifiers

• 4-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid
• 95%

• MDL： MFCD18323822
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)11-5-3-4-10(8-11)12-6-7-15-9-13(12)14(17)18/h3-9H,1-2H3,(H,17,18)
• InChI Key： SBKVWPCCCASYTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CN=CC=2C(=O)O)C=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 306.067
• Monoisotopic Mass: 306.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96